4-benzoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide

• IUPAC Name: 4-benzoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C21H13BrN2O2S/c22-16-10-11-17-18(12-16)27-21(23-17)24-20(26)15-8-6-14(7-9-15)19(25)13-4-2-1-3-5-13/h1-12H,(H,23,24,26)
• InChI Key: YFNPAVURISJYQF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)C(=O)NC3=NC4=C(S3)C=C(C=C4)Br
• Molecular Formula: C21H13BrN2O2S
• Molecular Weight: 437.3 g/mol

Description

4-benzoyl-N-(6-bromo-1,3-benzothiazol-2-yl)benzamide, also known as BBBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BBBA belongs to the class of benzamide derivatives and has a molecular formula of C21H13BrN2O2S.

Scientific Research Applications

Chemical Synthesis and Modifications

• Thiocyanation of Related Compounds

  Research on thiocyanation of N-arenesulfonyl-N′-aroyl-1,4-benzoquinone diimines led to products that partially undergo intramolecular cyclization to N-(2-imino-3-arenesulfonyl-2,3-dihydro-1,3-benzothiazol-6-yl)benzamides, showing the potential for chemical synthesis and modifications of similar benzamide derivatives (Konovalova et al., 2014).

• Gold(I)-Mediated Intramolecular Transamidation

  A study on gold(I)-mediated intramolecular transamidation of benzoyl thiourea derivatives to form benzamides provides insights into the synthesis process of related benzamide compounds (Odame et al., 2020).

Biological and Pharmacological Evaluation

• Antimicrobial Activity of Triazine Derivatives

  A synthesis of N2, N4-bis(6-bromo-1,3-benzothiazol-2-yl)-N6-aryl-1,3,5-triazine-2,4,6-triamine derivatives indicates potential antimicrobial activity, which may be relevant for compounds with similar structures (Patel & Baldaniya, 2016).

• Anticancer Activity

  A study designed and synthesized N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, which were evaluated for anticancer activity, suggesting the potential of benzamide derivatives in cancer research (Ravinaik et al., 2021).

• Antifungal Agents

  The synthesis of 5-(2-substituted-1,3-thiazol-5-yl)-2-hydroxy benzamides and their derivatives demonstrated potential as antifungal agents, highlighting another area of biological significance for benzamide derivatives (Narayana et al., 2004).

Chemical and Molecular Characterization

• Crystallographic Analysis: The study of closely related N-(3-benzoyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)benzamides involved crystallographic analysis to understand molecular conformations and modes of supramolecular aggregation, which is essential for understanding the properties of similar compounds (Sagar et al., 2018).